Cas no 106660-94-0 (Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)-)
106660-94-0 structure
Product Name:Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)-
CAS No:106660-94-0
MF:C8H15BrO2
MW:223.107502222061
CID:1178539
Update Time:2024-08-05
Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)-
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- Inchi: 1S/C8H15BrO2/c1-5(2)8(9,6(3)4)7(10)11/h5-6H,1-4H3,(H,10,11)
- InChI Key: TTWRSBZDNKGLCC-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(Br)(C(C)C)C(C)C
Computed Properties
- Exact Mass: 222.02555
Experimental Properties
- Density: 1.318±0.06 g/cm3(Predicted)
- Boiling Point: 261.3±13.0 °C(Predicted)
- PSA: 37.3
- pka: 2.98±0.25(Predicted)
Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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